Cas no 842971-26-0 ()
structure
Product Name:
CAS No:842971-26-0
MF:C22H19F3O6
MW:436.377877473831
CID:6647489
PubChem ID:2005100
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C22H19F3O6/c1-21(2,3)20(27)30-14-8-9-15-16(11-14)31-19(22(23,24)25)18(17(15)26)29-13-7-5-6-12(10-13)28-4/h5-11H,1-4H3
- InChI Key： JMZLMXDIYBDLLH-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(C2C=CC(=CC=2O1)OC(C(C)(C)C)=O)=O)OC1C=CC=C(C=1)OC)(F)F
Computed Properties
- Exact Mass: 436.11337281g/mol
- Monoisotopic Mass: 436.11337281g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 724
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 71.1Ų
Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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